Cas no 2138566-18-2 (tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate
• CAS No: 2138566-18-2
• MF: C₁₈H₃₂BrNO₃
• MW: 390.355585098267
• CID: 6288396
• PubChem ID: 165489175
• Update Time: 2025-10-30

tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate
• EN300-1137224
• 2138566-18-2

• Inchi： 1S/C18H32BrNO3/c1-5-15(14-8-6-9-14)22-18(12-19)10-7-11-20(13-18)16(21)23-17(2,3)4/h14-15H,5-13H2,1-4H3
• InChI Key： WVYUHYPLCDVDAV-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OC(CC)C1CCC1

Computed Properties

• Exact Mass: 389.15656g/mol
• Monoisotopic Mass: 389.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate (CAS No. 2138566-18-2)

The compound tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate (CAS No. 2138566-18-2) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a piperidine core modified with a bromomethyl group and a cyclobutylpropoxy side chain, makes it a valuable building block for the development of novel bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate is its versatility in synthetic chemistry. The presence of the bromomethyl group allows for further functionalization through nucleophilic substitution reactions, while the tert-butyloxycarbonyl (Boc) protecting group ensures stability during multi-step syntheses. This compound is often utilized in the preparation of piperidine derivatives, which are prevalent in many FDA-approved drugs targeting neurological and cardiovascular diseases.

In recent years, the demand for tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate has grown alongside advancements in small molecule drug discovery and catalysis. Its role in constructing heterocyclic scaffolds aligns with the industry's focus on developing more efficient and sustainable synthetic routes. Additionally, the compound's cyclobutyl moiety has garnered attention due to its ability to enhance metabolic stability and bioavailability in drug candidates, a topic frequently searched by medicinal chemists.

The synthesis of tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate typically involves multi-step reactions, including alkylation, protection-deprotection strategies, and halogenation. These processes are optimized to achieve high yields and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 2138566-18-2 serves as a unique identifier in chemical databases, facilitating its procurement and research.

From an environmental and regulatory perspective, tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate is handled under standard laboratory safety protocols. Its non-hazardous nature under normal conditions makes it a preferred choice for industrial and academic research. As the pharmaceutical industry shifts toward green chemistry principles, the compound's synthetic pathways are being reevaluated to minimize waste and energy consumption, addressing a growing concern among sustainability-focused researchers.

In conclusion, tert-butyl 3-(bromomethyl)-3-(1-cyclobutylpropoxy)piperidine-1-carboxylate (CAS No. 2138566-18-2) represents a critical intermediate in modern organic synthesis. Its structural complexity and functional group diversity enable its use in cutting-edge research, particularly in drug design and catalysis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials.